1-(2,4-dimethoxyphenyl)-3-(2,6-dimethylphenyl)-7-[3-methoxy-4-(1-methylpiperidin-4-yl)anilino]-4H-pyrimido[4,5-d]pyrimidin-2-one
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Overview
Description
YKL-05-093 is a alt inducible kinase (SIK) inhibitor. YKL-05-093 increases bone formation and bone mass.
Scientific Research Applications
Antifolate Inhibitors
Compounds related to the chemical structure have been explored as potential inhibitors of dihydrofolate reductases (DHFRs). These inhibitors are significant in the context of their selectivity against various DHFRs, such as those from Pneumocystis carinii and Toxoplasma gondii, compared to rat liver DHFRs. They have shown promise as antitumor agents, particularly in leukemia and squamous cell carcinoma cell lines (Gangjee et al., 1995).
Synthesis of Heterocyclic Systems
There is significant research into the synthesis of related heterocyclic systems, which are important in pharmaceutical chemistry. For instance, the synthesis of pyrimido[5,4-b]quinolines, which are structurally related, has been explored. These compounds have potential applications in various areas, including the development of drugs and other biologically active compounds (Levine & Bardos, 1972).
Antibacterial and Antioxidant Properties
Compounds similar to the specified chemical structure have been studied for their antibacterial and antioxidant properties. They have shown efficacy against various bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. Additionally, some of these compounds exhibit DNA-binding capabilities, which could have implications in pharmaceutical research (Santosh et al., 2019).
Anti-Inflammatory and Analgesic Activity
Related pyrimidine derivatives have been synthesized and tested for their anti-inflammatory and analgesic activities. These studies are crucial in the development of new therapeutic agents for treating pain and inflammation (Abu‐Hashem & Youssef, 2011).
Facile Construction of Substituted Pyrimidines
The facile construction of substituted pyrimidines, including pyrimido[4,5-d]pyrimidin-2,4-diones, showcases the versatility of pyrimidine chemistry. This research is vital for developing novel compounds with potential pharmaceutical applications (Hamama et al., 2012).
Antimicrobial Activity
New derivatives of pyrimidine have been synthesized and evaluated for their antimicrobial properties. These compounds are significant in the fight against resistant microbial strains and could lead to the development of new antimicrobial agents (Fayed et al., 2014).
Properties
CAS No. |
2172616-44-1 |
---|---|
Molecular Formula |
C35H40N6O4 |
Molecular Weight |
608.74 |
IUPAC Name |
1-(2,4-dimethoxyphenyl)-3-(2,6-dimethylphenyl)-7-[3-methoxy-4-(1-methylpiperidin-4-yl)anilino]-4H-pyrimido[4,5-d]pyrimidin-2-one |
InChI |
InChI=1S/C35H40N6O4/c1-22-8-7-9-23(2)32(22)40-21-25-20-36-34(37-26-10-12-28(30(18-26)44-5)24-14-16-39(3)17-15-24)38-33(25)41(35(40)42)29-13-11-27(43-4)19-31(29)45-6/h7-13,18-20,24H,14-17,21H2,1-6H3,(H,36,37,38) |
InChI Key |
BFXIHIYDDUBLGG-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)C)N2CC3=CN=C(N=C3N(C2=O)C4=C(C=C(C=C4)OC)OC)NC5=CC(=C(C=C5)C6CCN(CC6)C)OC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
YKL-05-093; YKL05093; YKL 05 09; YKL-05093; YKL05-093; YKL 05093; YKL05 093 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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